Cas no 21013-47-8 (1-Naphthalenesulfonicacid, 6-amino-4-hydroxy-)

• Product Name: 1-Naphthalenesulfonicacid, 6-amino-4-hydroxy-
• CAS No: 21013-47-8
• MF: C₁₀H₉NO₄S
• MW: 239.247761487961
• CID: 289771
• PubChem ID: 288034
• Update Time: 2025-04-19

1-Naphthalenesulfonicacid, 6-amino-4-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonicacid, 6-amino-4-hydroxy-
• 6-amino-4-hydroxynaphthalene-1-sulfonic acid
• 1-hydroxy-7-aminonaphthalene-4-sulphonic acid
• 4-hydroxy-6-aminonaphthalene-1-sulphonic acid
• 6-amino-4-hydroxy-1-naphthalenesulphonic acid
• 6-Amino-4-hydroxy-1-naphthalinsulfonsaeure
• AC1L68O4
• AC1Q6WUY
• AG-J-12329
• AR-1H0892
• CTK1A7584
• NSC148332
• NSC-148332
• DTXSID60302077
• 21013-47-8
• SCHEMBL2688439

• Inchi： 1S/C10H9NO4S/c11-6-1-2-7-8(5-6)9(12)3-4-10(7)16(13,14)15/h1-5,12H,11H2,(H,13,14,15)
• InChI Key： NWGAZJKRHMBSCV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C2C=C(C=CC2=1)N)O)(=O)(=O)O

Computed Properties

• Exact Mass: 239.02527
• Monoisotopic Mass: 239.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.627
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.748
• PSA: 100.62
• LogP: 3.03630